
Application Note: Precision Extraction and
Analysis of PCB 113 in Soil

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: 2,3,3',5,6-Pentachlorobiphenyl

CAS No.: 74472-36-9

Cat. No.: B1580772 Get Quote

Executive Summary & Chemical Profile
PCB 113 is a mono-ortho substituted congener with chlorine atoms at positions 2, 3, 3', and 5'.

While less toxic than coplanar (non-ortho) PCBs, its specific quantification is critical for source

apportionment and metabolic pathway studies.

Chemical Challenges in Soil:

Volatility: As a tetra-chlorinated biphenyl, PCB 113 has moderate volatility. Thermal drying of

soil can result in analyte loss (up to 15-20%). Chemical drying is mandatory.

Matrix Interference: Soil extracts often contain elemental sulfur and organochlorine

pesticides (OCPs) that co-elute with tetra-PCBs on standard 5% phenyl columns.

Elution Zone: PCB 113 elutes in the mid-range of the chromatogram, often near PCB 60 or

PCB 141 depending on the stationary phase.
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Property Value Implication for Protocol

IUPAC Name 2,3,3',5'-Tetrachlorobiphenyl Target Analyte

Chlorination Tetra (4 Cl)
Moderate Volatility; Do not

evaporate to dryness.

Log Kow ~5.7 - 6.1

Lipophilic; Requires non-polar

solvent extraction

(Hexane/DCM).

Ortho-Substitution Mono-ortho (Position 2)

"Dioxin-like" toxicity potential;

requires separation from bulk

Aroclors.

Workflow Visualization
The following decision tree outlines the critical path for sample preparation, emphasizing the

"Cleanup" phase which is the primary source of error in soil analysis.
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Figure 1: Logical workflow for PCB 113 isolation. Note the mandatory sulfur cleanup check for

soil matrices.

Detailed Protocols
Phase 1: Sample Pre-treatment (The "No-Heat" Rule)
Objective: Remove moisture without volatilizing PCB 113. Standard: EPA Method 3540C

(Preparation) [1].

Homogenization: Decant excess water from the soil sample. Remove rocks/twigs. Mix

thoroughly with a stainless steel spatula.

Chemical Drying:

Weigh 10–20 g of wet soil into a beaker.

Add anhydrous Sodium Sulfate (Na₂SO₄) in a 1:1 ratio (or until the sample is a free-

flowing powder).

Why? Oven drying at 105°C causes significant loss of tetra-PCBs. Sodium sulfate

chemically binds water, preserving the analyte.

Phase 2: Extraction (Soxhlet vs. PLE)
Recommendation: Use Soxhlet (EPA 3540C) for reference-grade accuracy or PLE (EPA

3545A) for throughput. Avoid Ultrasonic extraction (EPA 3550C) for PCB 113 due to

inconsistent recovery rates in clay soils [2].

Protocol (Soxhlet):

Thimble Loading: Transfer the free-flowing soil/Na₂SO₄ mixture into a glass fiber thimble.

Surrogate Spiking: Add 1.0 mL of Surrogate Standard (e.g., PCB 209 or TCMX) directly onto

the soil in the thimble. Do not spike into the solvent flask.

Solvent System: Add 300 mL of 1:1 Hexane:Acetone to the round-bottom flask.
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Mechanism:[1][2][3][4][5] Acetone breaks the soil-water hydration shell, allowing Hexane

to solubilize the PCBs.

Cycle Time: Reflux for 16–24 hours at 4–6 cycles per hour.

Phase 3: Cleanup Strategies (Critical for PCB 113)
Soil extracts are "dirty," containing sulfur (which mimics PCB signals on ECD) and lipids.

A. Sulfur Removal (EPA 3660B) - MANDATORY
Elemental sulfur elutes early in GC runs and can mask PCB 113.

Copper Activation: Wash fine copper powder with dilute nitric acid (to remove oxides), then

water, then acetone, then hexane. The copper must be bright and shiny.[6][7]

Reaction: Add ~2g of activated copper to the sample extract. Shake vigorously for 1-2

minutes.

Validation: If the copper turns black (Copper Sulfide), sulfur is present. Transfer extract to a

clean vial and repeat with fresh copper until the copper remains shiny [3].

B. Sulfuric Acid Cleanup (EPA 3665A)
Procedure: Add concentrated H₂SO₄ to the hexane extract (1:1 ratio). Shake carefully

(venting pressure).

Separation: Centrifuge or let settle. The acid layer (bottom) will turn dark/brown as it oxidizes

biologicals and humics.

Recovery: PCB 113 remains in the top Hexane layer. Transfer the hexane layer to a clean

vial.

Note: This step destroys many pesticides (e.g., Dieldrin) but leaves PCBs intact.

Phase 4: Concentration & Solvent Exchange
Apparatus: Kuderna-Danish (K-D) concentrator or Nitrogen Evaporator (TurboVap).

Keeper Solvent: Add 5 mL of Isooctane before the final evaporation.
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Endpoint: Evaporate to exactly 1.0 mL or 10.0 mL. NEVER evaporate to dryness. Loss of

PCB 113 becomes exponential once the solvent front disappears.

Analytical Configuration (GC-ECD)
Method: EPA 8082A [4].[8][9] Detector: Electron Capture Detector (ECD) - highly sensitive to

electronegative Chlorine atoms.

Parameter Setting Rationale

Column 1 (Primary)
Rtx-PCB or DB-XLB (30m x

0.25mm x 0.25µm)

Optimized for PCB congener

separation; reduces co-elution

of 113.

Column 2 (Confirm)
Rtx-1701 (30m x 0.25mm x

0.25µm)

Different polarity confirms

identity; resolves 113 from

interfering congeners.

Injection Splitless, 250°C
Maximizes sensitivity for trace

soil analysis.

Carrier Gas Hydrogen or Helium
Hydrogen provides faster

separation; Helium is standard.

Oven Program

100°C (hold 1 min) ->

10°C/min to 160°C ->

2.5°C/min to 300°C

Slow ramp in the middle

ensures separation of tetra-

PCBs.

Quantification:

Internal Standard: PCB 209 (Decachlorobiphenyl) - elutes last, no interference.

Calibration: 5-point curve (20, 50, 100, 250, 500 ng/mL) specifically for PCB 113. Do not rely

on Aroclor pattern matching for single congener quantification.

Quality Control & Troubleshooting
Method Blank: Run sodium sulfate through the entire process. Acceptance: < 1/2 LOQ.
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LCS (Lab Control Sample): Spike clean sand with PCB 113. Recovery: 70–130%.

Matrix Spike: Spike the actual soil sample. If recovery is low (<60%) but LCS is good, the soil

has high adsorption (aging effect). Repeat extraction with PLE at higher temperature

(100°C).

Common Failure Mode: "The Sulfur Mask"

Symptom:[1][3][6] Giant, broad peak at 4–8 minutes masking PCB 113.

Fix: The Copper cleanup was insufficient. Re-treat the extract with TBA Sulfite

(Tetrabutylammonium sulfite) if copper fails [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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